Cas no 694529-17-4 (Thiourea,N-[(1R)-1-(4-aminophenyl)ethyl]-N'-[[4-(1,1-dimethylethyl)phenyl]methyl]-)

• Product Name: Thiourea,N-[(1R)-1-(4-aminophenyl)ethyl]-N'-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• CAS No: 694529-17-4
• MF: C₂₀H₂₇N₃S
• MW: 341.513483285904
• CID: 391761
• Update Time: 2024-01-29

Thiourea,N-[(1R)-1-(4-aminophenyl)ethyl]-N'-[[4-(1,1-dimethylethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[(1R)-1-(4-aminophenyl)ethyl]-N'-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• Thiourea, N-[(1R)-1-(4-aminophenyl)ethyl]-N'-[[4-(1,1-dimethylethyl)phenyl]methyl]-

• Inchi： 1S/C20H27N3S/c1-14(16-7-11-18(21)12-8-16)23-19(24)22-13-15-5-9-17(10-6-15)20(2,3)4/h5-12,14H,13,21H2,1-4H3,(H2,22,23,24)/t14-/m1/s1
• InChI Key： NCSKZVSKMOWRGP-CQSZACIVSA-N
• SMILES： N([C@@H](C1=CC=C(N)C=C1)C)C(NCC1=CC=C(C(C)(C)C)C=C1)=S

Computed Properties

• Exact Mass: 341.19281

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 500.0±55.0 °C(Predicted)
• PSA: 50.08
• pka: 13.77±0.70(Predicted)